Cas no 123091-55-4 (5-Nitronaphthalene-2-sulfonyl chloride)

• Product Name: 5-Nitronaphthalene-2-sulfonyl chloride
• CAS No: 123091-55-4
• MF: C₁₀H₆ClNO₄S
• MW: 271.676940441132
• CID: 5092528
• Update Time: 2023-08-25

5-Nitronaphthalene-2-sulfonyl chloride Chemical and Physical Properties

Names and Identifiers

• 5-nitronaphthalene-2-sulfonyl chloride
• 5-Nitronaphthalene-2-sulfonyl chloride

• Inchi： 1S/C10H6ClNO4S/c11-17(15,16)8-4-5-9-7(6-8)2-1-3-10(9)12(13)14/h1-6H
• InChI Key： DBRNMMTUEGQIFD-UHFFFAOYSA-N
• SMILES： ClS(C1C=CC2C(=CC=CC=2C=1)[N+](=O)[O-])(=O)=O

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 1
• Complexity: 400
• XLogP3: 3.2
• Topological Polar Surface Area: 88.3